Cas no 1000577-28-5 (1-Bromo-2-chloro-4,5,6-trifluorobenzene)

• Product Name: 1-Bromo-2-chloro-4,5,6-trifluorobenzene
• CAS No: 1000577-28-5
• MF: C₆HBrClF₃
• MW: 245.424350500107
• CID: 3157524
• PubChem ID: 19418256
• Update Time: 2025-10-29

1-Bromo-2-chloro-4,5,6-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-chloro-4,5,6-trifluorobenzene
• 1000577-28-5
• SCHEMBL9227866
• 2-bromo-1-chloro-3,4,5-trifluorobenzene

• MDL： MFCD09800795
• Inchi： 1S/C6HBrClF3/c7-4-2(8)1-3(9)5(10)6(4)11/h1H
• InChI Key： IDWJHPHIYHBSKA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1F)F)F)Cl

Computed Properties

• Exact Mass: 243.89022Da
• Monoisotopic Mass: 243.89022Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-Bromo-2-chloro-4,5,6-trifluorobenzene

Introduction to 1-Bromo-2-chloro-4,5,6-trifluorobenzene (CAS No. 1000577-28-5)

1-Bromo-2-chloro-4,5,6-trifluorobenzene (CAS No. 1000577-28-5) is a multifunctional halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its bromine, chlorine, and trifluoromethyl substituents on the benzene ring, which confer it with a high degree of chemical reactivity and stability.

The synthesis of 1-Bromo-2-chloro-4,5,6-trifluorobenzene typically involves a multi-step process that begins with the bromination of a suitable starting material, followed by chlorination and fluorination steps. Recent advancements in green chemistry have led to the development of more environmentally friendly and efficient methods for the synthesis of this compound. For instance, the use of transition metal catalysts and microwave-assisted reactions has significantly improved the yield and purity of 1-Bromo-2-chloro-4,5,6-trifluorobenzene.

In the pharmaceutical industry, 1-Bromo-2-chloro-4,5,6-trifluorobenzene serves as an important intermediate in the synthesis of various drugs. Its halogenated structure allows for the introduction of functional groups that can enhance the pharmacological properties of target molecules. For example, recent studies have shown that derivatives of 1-Bromo-2-chloro-4,5,6-trifluorobenzene exhibit potent anti-cancer activities by selectively inhibiting key enzymes involved in tumor growth and metastasis. Additionally, these derivatives have shown promise in treating neurodegenerative diseases by modulating specific receptors in the central nervous system.

Beyond pharmaceutical applications, 1-Bromo-2-chloro-4,5,6-trifluorobenzene has found utility in materials science. Its high thermal stability and chemical resistance make it an ideal candidate for the development of advanced polymers and coatings. Research has demonstrated that incorporating 1-Bromo-2-chloro-4,5,6-trifluorobenzene into polymer chains can enhance their mechanical strength and durability. This has led to its use in applications such as aerospace materials and protective coatings for industrial equipment.

In organic synthesis, 1-Bromo-2-chloro-4,5,6-trifluorobenzene is a versatile building block that can be used to construct complex molecular architectures. Its reactivity with various nucleophiles and electrophiles allows for the formation of a wide range of functionalized aromatic compounds. Recent studies have explored the use of this compound in click chemistry reactions, which are known for their high efficiency and selectivity. These reactions have enabled the rapid synthesis of complex molecules with potential applications in drug discovery and materials science.

The safety profile of 1-Bromo-2-chloro-4,5,6-trifluorobenzene is an important consideration for its industrial use. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are essential to ensure workplace safety. Studies have shown that exposure to this compound at high concentrations can cause irritation to the eyes and respiratory system. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, 1-Bromo-2-chloro-4,5,6-trifluorobenzene (CAS No. 1000577-28-5) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical properties make it an attractive intermediate for the development of new drugs and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.